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Compound of Interest

Compound Name: WAY-608094

Cat. No.: B10816682

For Researchers, Scientists, and Drug Development Professionals

WAY-608094 is a chemical compound with the systematic IUPAC name (2,3-Di-2-furanyl-6-
guinoxalinyl)phenylmethanone. This technical guide provides a concise summary of its core
chemical and structural properties.

Chemical Structure and Identifiers

The molecular structure of WAY-608094 is characterized by a central quinoxaline ring
substituted with two furan rings and a benzoyl group.

Property Value
Molecular Formula C23H14N203
Molecular Weight 366.37 g/mol
CAS Number 312590-55-9
PubChem CID 1037240
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Caption: Table summarizing the key chemical identifiers and properties of WAY-608094.

Note on Further Information

At the time of this writing, detailed public information regarding the pharmacological properties,
experimental protocols, and specific signaling pathways associated with WAY-608094 is
limited. Further investigation into proprietary databases or specialized chemical literature may
be required to obtain quantitative data such as binding affinities (Ki), half-maximal inhibitory
concentrations (ICso), and to elucidate its mechanism of action and effects on biological
signaling cascades.

Without specific experimental data, the generation of detailed experimental workflows or
signaling pathway diagrams would be speculative and is therefore not included in this guide.
Researchers interested in the potential biological activity of WAY-608094 are encouraged to
consult specialized pharmacological studies or conduct their own in vitro and in vivo
investigations.

 To cite this document: BenchChem. [WAY-608094: A Technical Overview of its Chemical
Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10816682#way-608094-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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